Cas no 2171204-76-3 (4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-hydroxybenzoic acid)

• Product Name: 4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-hydroxybenzoic acid
• CAS No: 2171204-76-3
• MF: C₂₆H₂₄N₂O₆
• MW: 460.478567123413
• CID: 6394892
• PubChem ID: 165957755
• Update Time: 2025-05-24

4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1549109
• 2171204-76-3
• 4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-hydroxybenzoic acid

• Inchi： 1S/C26H24N2O6/c1-15(12-24(30)28-16-10-11-21(25(31)32)23(29)13-16)27-26(33)34-14-22-19-8-4-2-6-17(19)18-7-3-5-9-20(18)22/h2-11,13,15,22,29H,12,14H2,1H3,(H,27,33)(H,28,30)(H,31,32)/t15-/m1/s1
• InChI Key： VYMMQIBMTVGGPD-OAHLLOKOSA-N
• SMILES： O(C(N[C@H](C)CC(NC1C=CC(C(=O)O)=C(C=1)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 460.16343649g/mol
• Monoisotopic Mass: 460.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 125Ų

Additional information on 4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-hydroxybenzoic acid

4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-hydroxybenzoic Acid: A Comprehensive Overview

4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-hydroxybenzoic acid, with CAS number 2171204-76-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a butanamide moiety, and a hydroxyl-substituted benzoic acid. The presence of these functional groups endows the molecule with versatile chemical properties, making it a valuable component in various research and industrial applications.

The Fmoc group, derived from 9H-fluoren-9-yl methoxy carbonyl, is a well-known protecting group in peptide synthesis. Its inclusion in this compound highlights its potential role in peptide-based drug design or as a precursor for more complex molecules. The R-configured butanamide group further adds stereochemical complexity, which is crucial for understanding the compound's biological activity and interactions. The 2-hydroxybenzoic acid moiety introduces hydrophilic properties, enhancing the compound's solubility and bioavailability.

Recent studies have focused on the synthesis and characterization of this compound, leveraging advanced techniques such as solid-phase synthesis and high-resolution mass spectrometry. Researchers have explored its potential as a building block for constructing bioactive molecules, particularly in the context of enzyme inhibitors and receptor agonists. The stereochemistry at the butanamide position has been shown to significantly influence the compound's pharmacokinetic properties, making it a promising candidate for drug development.

In terms of applications, this compound has been utilized in the development of novel materials with tailored optical and electronic properties. Its fluorescence characteristics, derived from the Fmoc group, make it suitable for use in sensors and imaging agents. Additionally, its ability to form stable amide bonds has facilitated its integration into polymer-based systems, enhancing their mechanical and thermal stability.

Recent advancements in computational chemistry have enabled researchers to predict the compound's behavior in various biological systems. Molecular docking studies have revealed potential binding modes with key enzymes involved in metabolic pathways, suggesting its role as a lead compound for therapeutic interventions. Furthermore, its compatibility with click chemistry has opened new avenues for rapid assembly of complex molecules.

In conclusion, 4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-hydroxybenzoic acid represents a multifaceted molecule with diverse applications across chemistry and biology. Its intricate structure and functional groups make it an invaluable tool for advancing scientific research and industrial innovation. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in shaping future developments in these fields.